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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B15610157

A comprehensive review of available scientific literature reveals no evidence to classify
Demethylregelin as a demethylase inhibitor. As such, a direct comparison to known
demethylase inhibitors, as initially proposed, cannot be conducted at this time.

Extensive searches of chemical databases, patent records, and scientific publications have
yielded no studies identifying or characterizing Demethylregelin as an inhibitor of any
demethylase enzyme. While the compound is known to be a natural product found in plants of
the Tripterygium genus, its specific biological activities and potential molecular targets remain
largely uninvestigated in the public domain.

Demethylase inhibitors are a class of molecules that play a crucial role in epigenetic research
and drug development by targeting enzymes that remove methyl groups from DNA and histone
proteins. These inhibitors are vital tools for studying the impact of methylation on gene
expression and are being actively investigated for their therapeutic potential in various
diseases, including cancer.

Prominent and well-characterized demethylase inhibitors fall into several classes, targeting
enzymes like Lysine Specific Demethylase 1 (LSD1) or the Jumonji C (JmjC) domain-
containing histone demethylases. For any meaningful comparison, data on a compound's
inhibitory concentration (IC50), specificity for its target enzyme, mechanism of action, and
effects in cellular and preclinical models are essential.

At present, such data for Demethylregelin is not available in the scientific literature. Therefore,
the creation of a comparative guide, including data tables and experimental protocols as
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requested, is not feasible.

Researchers and drug development professionals interested in the field of demethylase
inhibition are encouraged to focus on well-documented inhibitors for which a robust body of
experimental data exists. Future studies may elucidate the biological role of Demethylregelin,
and should it be identified as a demethylase inhibitor, a comparative analysis would then be
warranted.

 To cite this document: BenchChem. [Demethylregelin: Unraveling its Role as a Demethylase
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610157#comparing-demethylregelin-to-known-
demethylase-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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